molecular formula C12H18N2 B8539997 3-Ethyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ylamine

3-Ethyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ylamine

Cat. No. B8539997
M. Wt: 190.28 g/mol
InChI Key: PDXYCPBDYIMSCY-UHFFFAOYSA-N
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Description

3-Ethyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ylamine is a useful research compound. Its molecular formula is C12H18N2 and its molecular weight is 190.28 g/mol. The purity is usually 95%.
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properties

Product Name

3-Ethyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ylamine

Molecular Formula

C12H18N2

Molecular Weight

190.28 g/mol

IUPAC Name

3-ethyl-1,2,4,5-tetrahydro-3-benzazepin-7-amine

InChI

InChI=1S/C12H18N2/c1-2-14-7-5-10-3-4-12(13)9-11(10)6-8-14/h3-4,9H,2,5-8,13H2,1H3

InChI Key

PDXYCPBDYIMSCY-UHFFFAOYSA-N

Canonical SMILES

CCN1CCC2=C(CC1)C=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Ethyl-7-nitro-2,3,4,5-tetrahydro-1H-benzo[d]azepine (740 mg/3.4 mmol) was dissolved in anhydrous methanol (ca. 10 mL) and the solution added to a Parr flask. Palladium (10% on charcoal) was added carefully (WARNING: this addition should be done under a atmosphere of nitrogen to avoid ignition of methanol vapor in flask) and the mixture shaken under 40 psi of hydrogen for 2 hours. The mixture was then filtered and the colorless filtrate concentrated to afford 3-Ethyl-2,3,4,5-tetrahydro-1H-benzo[d]azepin-7-ylamine (yellows upon standing). The material was typically used without further purification (680 mg/quantitative). 1H NMR (400 MHz, CDCl3) δ 6.9 (d, J=7.6 Hz, 1H), 6.4 (m, 2H), 2.9 (m, 4H), 2.7 (m, 6H), 1.1 (t, J=7.1 Hz, 3H).
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